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Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Known Efficacy Profile of Thioquinapiperifil

Thioquinapiperifil (also known as KF-31327) is a potent and selective phosphodiesterase-5 (PDE-5)
inhibitor. The primary quantitative data available comes from enzyme inhibition studies, which are a

standard initial measure of a drug's potential efficacy [1].

The table below summarizes its reported half-maximal inhibitory concentration (ICso) values against

different PDE enzymes, showing its high selectivity for PDE-5:

Phosphodiesterase (PDE) Enzyme ICso0 (NM)
PDE-5 0.074
PDE3 38

PDE1 380
PDE2 670
PDE4 800

Source: TargetMol compound database [1].
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This data indicates that Thioquinapiperifil is highly potent against its primary target, PDE-5. Its selectivity
over other PDE enzymes (like PDE1, 2, 3, and 4) is significant, which is a crucial factor in predicting a

cleaner side-effect profile, as off-target inhibition can lead to adverse effects.

Analytical Protocols for Identification

Thioquinapiperifil is primarily identified not in clinical trials, but as an undeclared adulterant in dietary
supplements. The methodologies for its detection are highly relevant for researchers needing to identify and

quantify this substance.

A foundational study used a combination of techniques to elucidate its structure for the first time in a dietary

supplement [2]:

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): Initially indicated the presence of an
unknown compound.

e Accurate Mass Measurement: Determined the elemental composition to be C24H28NeO1Sa.

¢ Nuclear Magnetic Resonance (NMR) Spectrometry: Revealed the full structure as an
imidazoquinazoline derivative.

More recent, advanced screening workflows for multi-class adulterants in complex matrices like soft-gel
supplements utilize Ultra-High Performance Liquid Chromatography-Quadrupole/Time of Flight-Mass
Spectrometry (UHPLC-Q/TOF-MS) [3]. This technique provides high-resolution and accurate mass data,
which is essential for confidently identifying novel or unapproved analogues. The general workflow for such

an analysis is outlined below:
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Context as a PDE-5 Inhibitor Adulterant

Understanding Thioquinapiperifil's context helps explain the lack of formal clinical efficacy studies.
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e Discovery in Supplements: It was first identified in a dietary supplement marketed for sexual
enhancement, where it was found alongside another analogue, thiodenafil [2]. Quantitative analysis of
that product found Thioquinapiperifil at a much higher concentration (about 13-15 mg/tablet) than
thiodenafil (about 0.4 mg/tablet) [2].

e A "Designer Drug” in a Crowded Field: It belongs to a class of synthetic PDE-5 inhibitors that are
intentionally added to herbal supplements without declaration. A 2017 review listed it as 1 of 80 such
synthetic PDE-5 inhibitors found in adulterated products from 2003 to 2017 [4]. The vast majority of
these are analogues of Sildenafil, Tadalafil, and Vardenafil.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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